Cas no 721949-04-8 (Thiazole, 4-pentyl-)

Thiazole,  4-pentyl- structure
Thiazole, 4-pentyl- structure
Product Name:Thiazole, 4-pentyl-
CAS No:721949-04-8
MF:C8H13NS
MW:155.26052069664
CID:840213
Update Time:2024-03-05

Thiazole, 4-pentyl- Chemical and Physical Properties

Names and Identifiers

    • Thiazole, 4-pentyl-
    • Thiazole,4-pentyl
    • 4-Pentylthiazole
    • Inchi: 1S/C8H13NS/c1-2-3-4-5-8-6-10-7-9-8/h6-7H,2-5H2,1H3
    • InChI Key: CMJMVIPRQVYPPE-UHFFFAOYSA-N
    • SMILES: S1C=C(CCCCC)N=C1

Computed Properties

  • Exact Mass: 155.077
  • Monoisotopic Mass: 155.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 85.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1A^2

Experimental Properties

  • Density: 1.005±0.06 g/cm3(Predicted)
  • Boiling Point: 223.6±9.0 °C(Predicted)
  • pka: 3.08±0.10(Predicted)
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